Cas no 24721-04-8 (2-Propanol,1-(diphenylamino)-)

2-Propanol,1-(diphenylamino)- structure
2-Propanol,1-(diphenylamino)- structure
Product Name:2-Propanol,1-(diphenylamino)-
CAS No:24721-04-8
MF:C15H17NO
MW:227.301584005356
CID:275065
PubChem ID:98335
Update Time:2025-04-19

2-Propanol,1-(diphenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-(diphenylamino)-
    • < 2-Hydroxypropyl> -diphenylamin
    • 1-(Diphenylacetyl)-3,3,4-triphenyl-2-azetidinone
    • 1-Diphenylacetyl-3,3,4-triphenyl-2-azetidinon
    • 1-diphenylacetyl-3,3,4-triphenyl-azetidin-2-one
    • 1-Diphenylamino-2-propanol
    • 2-Azetidinone, 1-(diphenylacetyl)-3,3,4-triphenyl-
    • 3,3,4-Triphenyl-1-(diphenylacetyl)azetidin-2-one
    • AC1LCU20
    • CTK2A6948
    • 24721-04-8
    • BRN 2843569
    • NSC106884
    • NSC-106884
    • 2-Propanol, 1-diphenylamino-
    • SCHEMBL5928289
    • NSC 106884
    • Inchi: 1S/C15H17NO/c1-13(17)12-16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,17H,12H2,1H3
    • InChI Key: GRERXOHTSMZXAV-UHFFFAOYSA-N
    • SMILES: OC(C)CN(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 227.13111
  • Monoisotopic Mass: 227.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.109
  • Boiling Point: 371.7°Cat760mmHg
  • Flash Point: 184°C
  • Refractive Index: 1.61
  • PSA: 23.47
  • LogP: 3.20550
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